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Compound of Interest

Compound Name: 3-Bromo-1-benzofuran

Cat. No.: B1268599 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-1-benzofuran
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 3-Bromo-1-benzofuran in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure personal safety and

environmental protection.

Chemical Identifier:

Name: 3-Bromo-1-benzofuran

CAS Number: 59214-70-9

Molecular Formula: C₈H₅BrO

Molecular Weight: 197.03 g/mol [1][2]

Hazard Summary: 3-Bromo-1-benzofuran is a hazardous chemical that requires careful

handling. It is harmful if swallowed, in contact with skin, or inhaled.[1] It is also known to cause

skin irritation and serious eye irritation.[1]
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Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles that

meet OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is recommended when there is

a significant risk of splashing.

To protect against splashes

that can cause serious eye

damage.

Hand Protection

Chemical-resistant gloves such

as nitrile, neoprene, or butyl

rubber. Inspect gloves for any

signs of degradation or

punctures before use.

To prevent skin contact, which

can cause irritation and

absorption of the harmful

substance.[3]

Body Protection

A standard laboratory coat is

required. For larger quantities

or situations with a high risk of

splashing, a chemical-resistant

apron or suit is advised.

To protect the skin from

accidental contact and to

prevent contamination of

personal clothing.[3]

Respiratory Protection

All handling of 3-Bromo-1-

benzofuran should be

conducted in a well-ventilated

area, preferably within a

certified chemical fume hood. If

a fume hood is not available or

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent the inhalation of

harmful vapors or dust which

may cause respiratory

irritation.[4]

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.
To protect against spills.[4]
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Operational Plan: Step-by-Step Handling Protocol
A systematic approach is critical for the safe handling of 3-Bromo-1-benzofuran.

Preparation:

Ensure the chemical fume hood is certified and functioning correctly.

Clear the workspace of all non-essential items.

Locate the nearest eyewash station and safety shower and confirm they are accessible.

Have all necessary PPE donned correctly before handling the chemical.

Weighing and Transfer:

Perform all weighing and transfer operations within the fume hood to minimize exposure.

Use a disposable weighing boat to avoid contamination of laboratory balances.

Handle the compound gently to prevent the generation of airborne dust or aerosols.

Dissolution (if applicable):

If preparing a solution, slowly add the 3-Bromo-1-benzofuran to the solvent to avoid

splashing.

Keep the container covered as much as possible during the dissolution process.

Post-Handling:

Thoroughly clean the work area after use.

Decontaminate any reusable equipment with an appropriate solvent.

Carefully remove and dispose of contaminated gloves and other disposable PPE in the

designated hazardous waste container.

Wash hands thoroughly with soap and water after handling is complete.
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Disposal Plan
Proper disposal of 3-Bromo-1-benzofuran and its contaminated materials is crucial to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation:

Halogenated Waste: 3-Bromo-1-benzofuran is a halogenated organic compound. All

waste containing this chemical must be collected in a designated "Halogenated Organic

Waste" container.[5]

Avoid Mixing: Never mix halogenated waste with non-halogenated organic solvents, as

disposal methods differ.[5] Do not mix with incompatible materials such as acids, bases, or

strong oxidizing agents.[5]

Waste Collection:

Solid Waste: Collect any solid 3-Bromo-1-benzofuran waste in a clearly labeled, sealed,

and chemically compatible hazardous waste container. The label must include the full

chemical name and associated hazards.

Liquid Waste: Collect solutions containing 3-Bromo-1-benzofuran in a designated,

sealed, and properly labeled hazardous waste container.

Contaminated Materials: All disposable items that have come into contact with 3-Bromo-
1-benzofuran, such as gloves, weighing boats, and pipette tips, must be disposed of in

the designated solid hazardous waste container.

Spill Management:

In the event of a spill, evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material like vermiculite or sand.

Collect the contaminated absorbent material into a sealed, labeled container for

hazardous waste disposal.[5][6]
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Quantitative Data
Property Value

Molecular Weight 197.03 g/mol [1][2]

Melting Point 35 °C[2]

Boiling Point 110 °C[2]

Density 1.608±0.06 g/cm³ (Predicted)[2]

Appearance White solid or yellow liquid/solid[2]
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Caption: Workflow for the safe handling and disposal of 3-Bromo-1-benzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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